Cas no 83826-43-1 (Tetradecanoic acid,octyldodecyl ester)

• Product Name: Tetradecanoic acid,octyldodecyl ester
• CAS No: 83826-43-1
• MF: C₃₄H₆₇O₂
• MW: 507.894591569901
• CID: 723011
• Update Time: 2025-10-30

Tetradecanoic acid,octyldodecyl ester Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,octyldodecyl ester
• 2-octyldodecyl tetradecanoate
• OCTYLDODECYL MYRISTATE
• octyldodecylmyristate,2-octyldodecylmyristate
• Tetradecanoic acid, octyldodecyl ester
• 2-Octyldodecyltetradecanoate

• Inchi： 1S/C34H68O2/c1-4-7-10-13-16-18-19-21-24-27-30-33(34(35)36)31-32(28-25-22-15-12-9-6-3)29-26-23-20-17-14-11-8-5-2/h32-33H,4-31H2,1-3H3,(H,35,36)/p-1
• InChI Key： CIMWNYCUOJEFDD-UHFFFAOYSA-M
• SMILES： C([O-])(=O)C(CC(CCCCCCCC)CCCCCCCCCC)CCCCCCCCCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Tetradecanoic acid,octyldodecyl ester

Chemical Profile of Tetradecanoic acid,octyldodecyl ester (CAS No. 83826-43-1)

Tetradecanoic acid,octyldodecyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 83826-43-1, is a specialized organic compound that has garnered attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, presents a fascinating blend of hydrophobic and lipophilic properties, making it a candidate for various applications in industrial and biological systems.

The molecular composition of Tetradecanoic acid,octyldodecyl ester consists of a tetradecanoic acid backbone esterified with an octyldodecyl group. This configuration imparts a high degree of molecular rigidity and stability, which are critical factors in its potential utility as a structural component in polymer matrices or as an intermediate in synthetic chemistry. The long hydrocarbon chain of the octyldodecyl moiety enhances the compound's solubility in nonpolar solvents, while the carboxylate group at the end of the tetradecanoic acid segment allows for interactions with polar molecules, including potential biological targets.

In recent years, the interest in Tetradecanoic acid,octyldodecyl ester has been fueled by its promising applications in drug delivery systems. The compound's ability to form stable micelles or liposomes has been explored as a means to enhance the bioavailability and targeted delivery of therapeutic agents. Studies have demonstrated that the amphiphilic nature of this compound can facilitate the encapsulation of hydrophobic drugs within its structure, protecting them from degradation and improving their absorption rates in biological systems.

Moreover, research has indicated that Tetradecanoic acid,octyldodecyl ester may serve as an effective surfactant in industrial applications. Its unique chemical properties allow it to reduce surface tension and improve wetting properties, making it valuable in processes such as emulsion formation and dispersion. These attributes have been particularly relevant in the formulation of cosmetic products, where controlled particle size and stability are essential for product performance.

Recent advancements in materials science have also highlighted the potential of Tetradecanoic acid,octyldodecyl ester as a component in advanced coatings and adhesives. The compound's thermal stability and resistance to environmental degradation make it suitable for high-performance applications where durability and chemical inertness are paramount. Researchers have been investigating its incorporation into polymer blends to enhance mechanical strength and flexibility.

The pharmaceutical industry has shown particular interest in exploring the therapeutic potential of derivatives of Tetradecanoic acid,octyldodecyl ester. By modifying its molecular structure, scientists aim to develop novel compounds with enhanced pharmacological properties. Preliminary studies suggest that certain derivatives may exhibit anti-inflammatory or antimicrobial effects, although further research is necessary to fully elucidate their mechanisms of action.

In conclusion, Tetradecanoic acid,octyldodecyl ester (CAS No. 83826-43-1) represents a versatile compound with diverse applications across multiple industries. Its unique chemical profile positions it as a valuable asset in drug delivery systems, industrial formulations, and advanced materials development. As research continues to uncover new possibilities for this compound, its significance is expected to grow further.